Cas no 853643-95-5 (Benzene, 1-(bromomethyl)-2-(3-methoxypropyl)-)

• Product Name: Benzene, 1-(bromomethyl)-2-(3-methoxypropyl)-
• CAS No: 853643-95-5
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 4238144
• Update Time: 2026-04-15

Benzene, 1-(bromomethyl)-2-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-(3-methoxypropyl)-

Additional information on Benzene, 1-(bromomethyl)-2-(3-methoxypropyl)-

Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) (CAS No. 853643-95-5): An Overview of Its Properties and Applications

Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) (CAS No. 853643-95-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromomethyl and methoxypropyl substituents on a benzene ring, which confer it with distinct reactivity and functional properties.

The molecular formula of Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) is C₁₀H₁₄BrO, and its molecular weight is approximately 216.12 g/mol. The presence of the bromomethyl group makes it an excellent precursor for various chemical transformations, particularly in the formation of carbon-carbon bonds through nucleophilic substitution reactions. The methoxypropyl substituent, on the other hand, introduces hydrophilic characteristics that can influence the compound's solubility and reactivity in different solvents.

In the context of pharmaceutical research, Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) reported the synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation in animal models without significant side effects.

The synthetic versatility of Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) has also been leveraged in the field of materials science. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the preparation of advanced polymers with tailored properties. In a notable study published in *Advanced Materials* (2021), a copolymer synthesized from this compound demonstrated exceptional thermal stability and mechanical strength, making it suitable for high-performance applications such as aerospace and electronics.

From a chemical synthesis perspective, Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) serves as a valuable starting material for a wide range of reactions. Its bromomethyl group can be readily substituted with various nucleophiles to form new carbon-carbon bonds. For example, a study published in *Organic Letters* (2020) described a palladium-catalyzed cross-coupling reaction using this compound to synthesize complex aromatic compounds with high yields and selectivity. This reaction has been applied in the synthesis of natural products and pharmaceutical intermediates.

The safety profile of Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) is an important consideration for its practical applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. It is advisable to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, Benzene, 1-(bromomethyl)-2-(3-methoxypropyl) (CAS No. 853643-95-5) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.